Cas no 1806825-17-1 (5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine)

• Product Name: 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine
• CAS No: 1806825-17-1
• MF: C₇H₆F₂I₂N₂
• MW: 409.941692829132
• CID: 4851538
• Update Time: 2025-05-18

5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine

• Inchi： 1S/C7H6F2I2N2/c8-6(9)5-3(2-12)1-4(10)7(11)13-5/h1,6H,2,12H2
• InChI Key： LWCDRXDLKWIAEA-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(=C1)CN)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine

Introduction to 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1806825-17-1)

5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine, identified by the CAS number 1806825-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including an amino methyl group at the 5-position and a difluoromethyl group at the 6-position, along with diiodo substitution at the 2 and 3 positions, makes this molecule a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The structural features of 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine contribute to its unique chemical properties and reactivity. The amino methyl group (-NHCH₂-) introduces a nucleophilic center, facilitating nucleophilic substitution reactions, while the difluoromethyl group (-CF₂-) enhances metabolic stability and binding affinity in biological targets. The diiodo substituents at the 2 and 3 positions serve as excellent leaving groups in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for novel heterocyclic compounds with tailored biological properties has surged, driven by the need for more effective and selective therapeutic agents. 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine has emerged as a valuable building block in this context. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound’s ability to undergo facile functionalization allows chemists to explore a wide spectrum of derivatives with distinct pharmacological profiles.

One of the most compelling aspects of 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the pyridine core with appropriate substituents, researchers have been able to develop potent inhibitors that target specific kinases. The amino methyl and diiodo groups provide handles for further derivatization, enabling the optimization of potency, selectivity, and pharmacokinetic properties.

Recent studies have highlighted the utility of 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine in the development of small-molecule probes for biochemical assays. These probes are essential tools for understanding the function of target proteins in vitro and in vivo. The compound’s structural features allow it to be modified into fluorescent or radioactive probes that can be used for high-throughput screening and mechanistic studies. Such advancements are critical for accelerating drug discovery pipelines and improving our understanding of disease mechanisms.

The synthesis of 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the iodination of a pyridine precursor followed by selective functionalization at the 5- and 6-positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve the desired molecular architecture efficiently.

The pharmaceutical industry has shown particular interest in 5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine due to its potential as a scaffold for novel drug candidates. Several academic and industrial research groups have published patents and articles detailing their efforts to incorporate this compound into lead optimization programs. The success stories from these endeavors underscore its importance as a versatile intermediate in medicinal chemistry.

In conclusion,5-(Aminomethyl)-6-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1806825-17-1) represents a significant advancement in synthetic chemistry with broad applications in drug discovery and development. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design innovative therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies，the relevance of this compound is expected to grow even further，solidifying its position as a cornerstone in modern pharmaceutical innovation.